4-butoxy-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 4-butoxy-N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C21H23NO4S/c1-2-3-11-26-18-8-6-16(7-9-18)20(23)22-15-21(24,17-10-12-25-14-17)19-5-4-13-27-19/h4-10,12-14,24H,2-3,11,15H2,1H3,(H,22,23)
• InChI Key: GRERKGYBDGRVRP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC(C2=COC=C2)(C3=CC=CS3)O
• Molecular Formula: C21H23NO4S
• Molecular Weight: 385.5 g/mol
• CAS No.: 2034634-28-9

Description

4-butoxy-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide is a compound known by registry numbers ZINC000253471935, ZINC000253471936. It is available from suppliers for scientific research needs.

Scientific Research Applications

Regiocontrolled Synthesis and Oxidative Annulation

Regiocontrolled Synthesis of γ-Hydroxybutenolides

Photooxygenation of 2-thiophenyl-substituted furans, akin to the structure of interest, has been shown to lead to the rapid, regiocontrolled synthesis of γ-hydroxybutenolides. This process involves the transformation of the thiophenyl moiety into ethyl phenylsulfenate and diphenyldisulfide, highlighting the potential for regiocontrolled synthesis of complex organic compounds (Kotzabasaki, Vassilikogiannakis, & Stratakis, 2016).

Oxidative Annulation of Butane-1,3-diones

The photoinduced direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones without the need for transition metals or oxidants provides access to highly functionalized polyheterocyclic compounds. This showcases a method for creating complex molecules potentially relevant to the synthesis pathways involving 4-butoxy-N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide (Zhang et al., 2017).

Electrochemical Applications and Synthesis

Electrochromic Conducting Polymers

The electrochemical polymerization of bis(2-(3,4-ethylenedioxy)thienyl) monomers, similar in structural motifs to the thiophene component of the compound, shows potential for creating electroactive polymers with low redox switching potentials. Such materials could have applications in electronic devices, highlighting the utility of thiophene derivatives in polymer science (Sotzing, Reynolds, & Steel, 1996).

Biological Activity and Material Science

Biological Activity in Alzheimer's Disease

Derivatives of similar structural frameworks have been synthesized as potential therapeutic agents for the treatment of Alzheimer’s disease, showing significant enzyme inhibition activity. This indicates that compounds with complex heterocyclic structures like this compound may have biomedical applications (Hussain et al., 2016).

Dye-Sensitized Solar Cells Performance

Phenothiazine derivatives with furan and thiophene linkers have been used in dye-sensitized solar cells to study the effect of conjugated linkers on device performance. Compounds with furan as a conjugated linker showed improved solar energy-to-electricity conversion efficiency, suggesting the potential application of furan and thiophene derivatives in improving the efficiency of photovoltaic devices (Kim et al., 2011).